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Compound of Interest

Compound Name: 4,5-Dimethylisatin

Cat. No.: B1605237 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties of

4,5-Dimethylisatin, a derivative of the versatile heterocyclic compound isatin. This document

is intended for researchers, scientists, and professionals in the field of drug development and

medicinal chemistry.

Core Physicochemical Properties
Quantitative data for 4,5-Dimethylisatin is limited in publicly available literature. Therefore,

where specific data for the 4,5-dimethyl derivative is unavailable, information for the parent

compound, isatin, is provided as a reference point.
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Property 4,5-Dimethylisatin Isatin (Parent Compound)

Molecular Formula C₁₀H₉NO₂[1][2] C₈H₅NO₂

Molecular Weight 175.18 g/mol [1][2] 147.13 g/mol [3]

Melting Point Data not available 200-203 °C (decomposes)[3]

Boiling Point Data not available Data not available

Solubility (Water) Data not available Poorly soluble[4][5]

Solubility (Organic Solvents) Data not available
More soluble in ethanol,

methanol, and DMSO[4]

pKa Data not available Data not available

logP Data not available 0.83[3]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

These are generalized protocols and may require optimization for 4,5-Dimethylisatin.

2.1. Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. A

sharp melting point range is indicative of a pure compound.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube, sealed at

one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute).
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The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes liquid is recorded as the end of the

melting range.

2.2. Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus: Vials, analytical balance, shaker, filtration device, and a method for quantification

(e.g., UV-Vis spectrophotometer or HPLC).

Procedure (Shake-Flask Method):

An excess amount of the solid compound is added to a known volume of the solvent in a

vial.

The vial is sealed and agitated in a constant temperature shaker for a defined period (e.g.,

24-48 hours) to ensure equilibrium is reached.

The resulting saturated solution is filtered to remove any undissolved solid.

The concentration of the solute in the filtrate is determined using a suitable analytical

technique.

2.3. Determination of pKa

The pKa is a measure of the strength of an acid in solution.

Apparatus: Potentiometer with a pH electrode, burette, stirrer.

Procedure (Potentiometric Titration):

A known concentration of the compound is dissolved in a suitable solvent (e.g., water or a

co-solvent system).
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The solution is titrated with a standardized solution of a strong acid or base.

The pH of the solution is measured after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.

2.4. Determination of logP (Octanol-Water Partition Coefficient)

The logP value is a measure of the lipophilicity of a compound and is defined as the logarithm

of the ratio of the concentrations of the un-ionized solute in the octanol and water phases at

equilibrium.

Apparatus: Separatory funnel or vials, shaker, analytical instrument for quantification (e.g.,

HPLC).

Procedure (Shake-Flask Method):

A known amount of the compound is dissolved in a mixture of n-octanol and water.

The mixture is shaken vigorously to allow for partitioning of the compound between the

two phases and then allowed to separate.

The concentration of the compound in both the n-octanol and water phases is determined

analytically.

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase.

logP is the base-10 logarithm of P.

Biological Activity and Potential Signaling Pathway
Isatin and its derivatives have been reported to exhibit a wide range of biological activities,

including antiproliferative effects against various cancer cell lines.[6] Studies on multi-

substituted isatin derivatives have shown that they can induce apoptosis (programmed cell
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death) in cancer cells.[6] While the specific mechanism for 4,5-Dimethylisatin has not been

elucidated, a plausible pathway involves the activation of the intrinsic apoptosis pathway.

Proposed Antiproliferative Mechanism of Isatin Derivatives:

Isatin derivatives, including potentially 4,5-Dimethylisatin, may exert their anticancer effects by

inducing cellular stress, leading to the activation of the mitochondrial-mediated apoptotic

pathway. This process involves the release of cytochrome c from the mitochondria, which then

triggers a cascade of caspase activation, ultimately leading to the execution of apoptosis.
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Proposed Apoptosis Induction Pathway for Isatin Derivatives
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Caption: Proposed intrinsic apoptosis pathway induced by 4,5-Dimethylisatin.
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Experimental Workflow for Assessing
Antiproliferative Activity
The following workflow outlines the key steps to evaluate the potential of 4,5-Dimethylisatin as

an antiproliferative agent.

Workflow for Antiproliferative Activity Assessment
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Caption: Experimental workflow for evaluating the anticancer effects of 4,5-Dimethylisatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synchem.de [synchem.de]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Isatin | C8H5NO2 | CID 7054 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of 4,5-Dimethylisatin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605237#physicochemical-properties-of-4-5-
dimethylisatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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